Cas no 900000-75-1 (N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide)

• Product Name: N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide
• CAS No: 900000-75-1
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 5492670
• Update Time: 2025-10-29

N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-acetamidophenyl)-N-cyclopentyloxamide
• N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide

• Inchi： 1S/C15H19N3O3/c1-10(19)16-12-6-8-13(9-7-12)18-15(21)14(20)17-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3,(H,16,19)(H,17,20)(H,18,21)
• InChI Key： QBQMGSIFADXBLL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)C(NC1CCCC1)=O

Additional information on N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide

Comprehensive Overview of N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide (CAS No. 900000-75-1)

N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide, with the CAS number 900000-75-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This diamide derivative is characterized by its unique molecular structure, featuring a cyclopentyl group and an acetamidophenyl moiety, which contribute to its potential applications in drug development and material science. Researchers are particularly interested in its role as a potential intermediate in the synthesis of bioactive molecules, given its ability to interact with various biological targets.

The compound's IUPAC name and systematic nomenclature highlight its structural complexity, making it a subject of interest for chemists and pharmacologists alike. Its molecular formula and weight are critical for analytical purposes, especially in mass spectrometry and HPLC studies. Recent trends in AI-driven drug discovery have further amplified the demand for such compounds, as they serve as valuable building blocks in the design of novel therapeutics. For instance, its hydrogen-bonding capacity and lipophilicity are often discussed in forums focusing on computational chemistry and QSAR modeling.

In the context of green chemistry, N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide has been explored for its potential to reduce synthetic steps in multi-component reactions. This aligns with the growing emphasis on sustainable synthesis and atom economy, topics frequently searched by academic and industrial chemists. Additionally, its solubility profile and stability under physiological conditions are often queried in databases like PubChem and Reaxys, reflecting its relevance in preclinical research.

The compound's spectroscopic properties, including NMR shifts and IR absorption bands, are well-documented, aiding in its identification and purity assessment. These details are crucial for laboratories focusing on quality control and method validation, which are hot topics in regulatory compliance discussions. Moreover, its potential as a ligand in coordination chemistry has been speculated, though further studies are needed to confirm this application.

From a commercial perspective, CAS 900000-75-1 is listed in catalogs of fine chemical suppliers, often under categories like pharmaceutical intermediates or research chemicals. Its pricing and availability are influenced by factors such as batch size and purity grade, which are common concerns for procurement specialists. The compound's patent landscape is another area of interest, with queries often related to its use in proprietary formulations or drug delivery systems.

In summary, N-cyclopentyl-N'-(4-acetamidophenyl)ethanediamide represents a versatile chemical entity with multifaceted applications. Its study bridges gaps between organic synthesis, medicinal chemistry, and materials science, making it a recurring subject in scientific literature and online forums. As research progresses, its role in addressing challenges like drug resistance and biocompatibility may further elevate its prominence in the scientific community.